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Compound of Interest

Compound Name: 2,3-Dibromo-5-fluoropyridine

Cat. No.: B1324267

Core Technical Guide: 2,3-Dibromo-5-
fluoropyridine

An In-depth Analysis for Chemical Research and Development Professionals

This technical guide provides essential information regarding the chemical properties of 2,3-
Dibromo-5-fluoropyridine, a halogenated pyridine derivative. This compound serves as a
valuable building block in organic synthesis, particularly in the development of novel
pharmaceutical and agrochemical compounds. Its distinct substitution pattern offers multiple
reaction sites for further chemical modification.

Chemical Identity and Properties

2,3-Dibromo-5-fluoropyridine is a pyridine ring substituted with two bromine atoms at
positions 2 and 3, and a fluorine atom at position 5. This specific arrangement of halogens
influences the compound's reactivity and electronic properties.

Below is a summary of its key quantitative data:
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Property Value

Molecular Formula C5H2Br2FNI[1][2]
Molecular Weight 254.88 g/mol [2]
CAS Number 878207-82-0[2]

Structural Information and Reactivity

The presence of three halogen atoms on the pyridine ring makes 2,3-Dibromo-5-
fluoropyridine a versatile intermediate in cross-coupling reactions, such as Suzuki, Stille, and
Buchwald-Hartwig couplings. The differential reactivity of the C-Br and C-F bonds, as well as
the influence of their positions relative to the ring nitrogen, allows for selective functionalization.
Researchers can exploit these properties to introduce a variety of substituents and build
complex molecular architectures.

While detailed experimental protocols for specific reactions involving this compound are
beyond the scope of this guide and are highly dependent on the desired transformation, the
primary application of 2,3-Dibromo-5-fluoropyridine is as a reactant in synthetic organic
chemistry.

Logical Relationship of Core Properties

The following diagram illustrates the fundamental relationship between the compound's name,
its elemental composition (molecular formula), and its resulting molecular weight.
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Figure 1: Core Properties of 2,3-Dibromo-5-fluoropyridine
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Figure 1: Core Properties of 2,3-Dibromo-5-fluoropyridine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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